Cas no 86060-85-7 (Fmoc-Gly-OPfp)

Fmoc-Gly-OPfp structure
Fmoc-Gly-OPfp structure
Product Name:Fmoc-Gly-OPfp
CAS No:86060-85-7
MF:C23H14F5NO4
MW:463.353583812714
MDL:MFCD00037641
CID:60941
PubChem ID:24871028
Update Time:2024-10-26

Fmoc-Gly-OPfp Chemical and Physical Properties

Names and Identifiers

    • Fmoc-glycine pentafluorophenyl ester
    • Fmoc-Gly-OPfp
    • (2,3,4,5,6-pentafluorophenyl) 2-(9H-fluoren-9-ylmethoxycarbonylamino)acetate
    • Boc-N-Me-Phg-OH
    • 9-fluorenylmethoxycarbonylglycine pentafluorophenyl ester
    • N-9-fluorenylmethoxycarbonylglycine pentafluorophenyl ester
    • N-Fmoc-glycine pentafluorophenyl ester
    • Nicoumalone
    • Perfluorophenyl 2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)acetate
    • Glycine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, pentafluorophenyl ester
    • Acenocoumarol;Nicoumalone
    • LBSDTBJWUJIFBO-UHFFFAOYSA-N
    • AX8022880
    • Glycine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, pentafluorophenyl ester (9CI)
    • N-[(9H-Fluoren-9-ylmethoxy)carbonyl]glycine 2,3,4,5,6-pentafluorophenyl ester (ACI)
    • N-(Fluorenylmethoxycarbonyl)glycine pentafluorophenyl ester
    • Fmoc-Gly-OPfp, >=97.0% (HPLC)
    • DTXSID80369829
    • AKOS015853240
    • CS-W011555
    • FD21647
    • HY-W010839
    • AS-49149
    • 86060-85-7
    • DB-080681
    • N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-glycine pentafluorphenol ester (Fmoc-L-Gly-OPfp)
    • perfluorophenyl 2-(((9H-fluoren-9-yl)methoxy)carbonylamino)acetate
    • SCHEMBL3060297
    • 2,3,4,5,6-PENTAFLUOROPHENYL 2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}ACETATE
    • MFCD00037641
    • MDL： MFCD00037641
    • Inchi： 1S/C23H14F5NO4/c24-17-18(25)20(27)22(21(28)19(17)26)33-16(30)9-29-23(31)32-10-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15H,9-10H2,(H,29,31)
    • InChI Key： LBSDTBJWUJIFBO-UHFFFAOYSA-N
    • SMILES： O=C(NCC(OC1C(F)=C(F)C(F)=C(F)C=1F)=O)OCC1C2C(=CC=CC=2)C2C1=CC=CC=2

Computed Properties

  • Exact Mass: 463.08400
  • Monoisotopic Mass: 463.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 7
  • Complexity: 676
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.599
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 5

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.4222 (estimate)
  • Melting Point: 159-160 °C
  • Boiling Point: 570.9 °C at 760 mmHg
  • Flash Point: 570.9 °C at 760 mmHg
  • Refractive Index: 1.568
  • PSA: 64.63000
  • LogP: 5.21710
  • Solubility: Not determined
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

Fmoc-Gly-OPfp Security Information

Fmoc-Gly-OPfp Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Fmoc-Gly-OPfp Production Method

Production Method 1

29022-11-5 29022-11-5
771-61-9 771-61-9
86060-85-7 86060-85-7
Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide Solvents: Ethyl acetate
Reference
9-Fluorenylmethyl pentafluorophenyl carbonate as a useful reagent for the preparation of N-[(9-fluorenylmethoxy)carbonyl] amino acids and their pentafluorophenyl esters
Schon, Istvan; Kisfaludy, Lajos, Synthesis, 1986, (4), 303-5

Production Method 2

29022-11-5 29022-11-5
771-61-9 771-61-9
86060-85-7 86060-85-7
Reaction Conditions
1.1 Reagents: 3,4-Dihydro-3-hydroxy-4-oxo-1,2,3-benzotriazine
Reference
Synthesis of selenocysteine-containing cyclic peptides via tandem N-to-S acyl migration and intramolecular selenocysteine-mediated native chemical ligation
Shimodaira, Shingo; Takei, Toshiki; Hojo, Hironobu; Iwaoka, Michio, Chemical Communications (Cambridge, 2018, 54(83), 11737-11740

Production Method 3

29022-11-5 29022-11-5
771-61-9 771-61-9
86060-85-7 86060-85-7
Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Dichloromethane
1.2 Reagents: Pyridine Solvents: Tetrahydrofuran
Reference
A new facile one-pot preparation of pentafluorophenyl and 3,4-dihydro-4-oxo-1,2,3-benzotriazine-3-yl esters of Fmoc amino acids
Jakobsen, Mogens Havsteen; Buchardt, Ole; Engdahl, Tom; Holm, Arne, Tetrahedron Letters, 1991, 32(43), 6199-202

Production Method 4

103321-49-9 103321-49-9
771-61-9 771-61-9
86060-85-7 86060-85-7
Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Dichloromethane ,  Water
Reference
Synthesis of pentafluorophenyl, 2,4,5-trichlorophenyl and pentachlorophenyl esters of Fmoc-amino acids using Fmoc-amino acid chlorides as intermediates
Babu, Vommina V. Suresh; Ananda, Kuppanna; Mathad, Raveendra I., Letters in Peptide Science, 2001, 7(4), 239-242

Production Method 5

29022-11-5 29022-11-5
771-61-9 771-61-9
86060-85-7 86060-85-7
Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide Solvents: Ethyl acetate ;  2 h, 0 °C
Reference
Pentafluorophenol
Jones, Keith; DeAmicis, Carl, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2009, 1, 1-9

Production Method 6

29022-11-5 29022-11-5
771-61-9 771-61-9
86060-85-7 86060-85-7
Reaction Conditions
1.1 Catalysts: Dicyclohexylcarbodiimide Solvents: Ethyl acetate ;  2 h, 0 °C
Reference
Pentafluorophenol
Jones, Keith, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Fmoc-Gly-OPfp Raw materials

Fmoc-Gly-OPfp Preparation Products

Fmoc-Gly-OPfp Related Literature

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